Cas no 147878-72-6 (2-(4-bromobenzoyl)-1,3-thiazole)

2-(4-Bromobenzoyl)-1,3-thiazole is a brominated aromatic thiazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a thiazole ring conjugated with a 4-bromobenzoyl group, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The bromine substituent enhances reactivity, enabling selective functionalization, while the thiazole moiety contributes to its potential biological activity. This compound is particularly valuable in the development of heterocyclic scaffolds for medicinal chemistry applications. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for use in catalyst screening and ligand design, it offers researchers a robust building block for complex molecule construction.

2-(4-bromobenzoyl)-1,3-thiazole structure

147878-72-6 structure

Product Name:2-(4-bromobenzoyl)-1,3-thiazole

CAS No:147878-72-6

MF:C₁₀H₆BrNOS

MW:268.12974023819

MDL:MFCD07775753

CID:3775118

PubChem ID:11777777

Update Time:2025-06-07

2-(4-bromobenzoyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- Methanone, (4-bromophenyl)-2-thiazolyl-
- (4-bromophenyl)-(1,3-thiazol-2-yl)methanone
- 2-(4-bromobenzoyl)-1,3-thiazole
- MJMCMXRLYZZWHB-UHFFFAOYSA-N
- 147878-72-6
- 2-(4-Bromobenzoyl)thiazole
- (4-Bromophenyl)(thiazol-2-yl)methanone
- (4-bromophenyl)(1,3-thiazol-2-yl)methanone
- (4-bromophenyl)-thiazol-2-yl-methanone
- SCHEMBL4116720
- MDL： MFCD07775753
- Inchi： 1S/C10H6BrNOS/c11-8-3-1-7(2-4-8)9(13)10-12-5-6-14-10/h1-6H
- InChI Key： MJMCMXRLYZZWHB-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(Br)C=C1)(C1=NC=CS1)=O

Computed Properties

Exact Mass: 266.93535Da
Monoisotopic Mass: 266.93535Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 58.2Å²

2-(4-bromobenzoyl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM505761-1g	(4-Bromophenyl)(thiazol-2-yl)methanone	147878-72-6	97%	1g	$437	2023-02-03
abcr	AB433150-1 g	2-(4-Bromobenzoyl)thiazole	147878-72-6		1g	€594.40	2023-04-23
abcr	AB433150-5 g	2-(4-Bromobenzoyl)thiazole	147878-72-6		5g	€1,373.40	2023-04-23
Enamine	BBV-92898702-1.0g	2-(4-bromobenzoyl)-1,3-thiazole	147878-72-6	95%	1.0g	$739.0	2023-02-06
Enamine	BBV-92898702-2.5g	2-(4-bromobenzoyl)-1,3-thiazole	147878-72-6	95%	2.5g	$1531.0	2023-10-28
Enamine	BBV-92898702-5.0g	2-(4-bromobenzoyl)-1,3-thiazole	147878-72-6	95%	5.0g	$1939.0	2023-02-06
Enamine	BBV-92898702-10.0g	2-(4-bromobenzoyl)-1,3-thiazole	147878-72-6	95%	10.0g	$2438.0	2023-02-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD513259-1g	(4-Bromophenyl)(thiazol-2-yl)methanone	147878-72-6	97%	1g	￥3031.0	2023-01-31
abcr	AB433150-1g	2-(4-Bromobenzoyl)thiazole; .	147878-72-6		1g	€1555.10	2025-04-20
abcr	AB433150-5g	2-(4-Bromobenzoyl)thiazole	147878-72-6		5g	€1373.40	2023-09-04